3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide
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Description
3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H18N4O2S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications
Chemical Probes and Inhibitors
The compound has been explored as a chemical probe and inhibitor in biochemical studies. For example, Lindgren et al. (2013) synthesized and evaluated a series of compounds to study the inhibition of the human ADP-ribosyltransferase ARTD3/PARP3. Their research aimed to understand the stereochemical importance for selectivity and potency in inhibiting ARTD3, an enzyme involved in DNA repair and cell death pathways, highlighting potential therapeutic applications in cancer treatment and other diseases where PARP enzymes are implicated (Lindgren et al., 2013).
Antimicrobial and Antifungal Activities
Compounds derived from 3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide have been studied for their antimicrobial and antifungal properties. Desai et al. (2020) designed, synthesized, and evaluated a series of 4-thiazolidinone derivatives containing pyridine and quinazoline moiety for their antibacterial and antifungal activities. Their findings suggest that these compounds possess a broad spectrum of inhibitory activity against various Gram-positive and Gram-negative bacterial strains, offering potential applications in developing new antimicrobial agents (Desai et al., 2020).
Antitumor Activity
Another significant area of application is in antitumor activity research. Al-Suwaidan et al. (2016) synthesized a novel series of 3-benzyl-substituted-4(3H)-quinazolinones and evaluated them for their in vitro antitumor activity. Their study demonstrated remarkable broad-spectrum antitumor activity, indicating the potential of such compounds in cancer therapy (Al-Suwaidan et al., 2016).
Synthesis and Characterization of Novel Derivatives
The synthesis and characterization of novel derivatives of 3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide have been a focus to explore their potential applications in various fields. For instance, Farag et al. (2012) synthesized a range of novel 4(3H)-quinazolinone derivatives and screened them for anti-inflammatory and analgesic activity, showcasing the compound's versatility in medicinal chemistry applications (Farag et al., 2012).
properties
IUPAC Name |
3-(4-oxoquinazolin-3-yl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2S/c26-20(6-9-25-14-24-18-4-2-1-3-17(18)21(25)27)23-12-15-5-8-22-19(11-15)16-7-10-28-13-16/h1-5,7-8,10-11,13-14H,6,9,12H2,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMXQMSXEVPMQTR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NCC3=CC(=NC=C3)C4=CSC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.